![molecular formula C7H12O4 B6180301 rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid CAS No. 2639371-31-4](/img/new.no-structure.jpg)
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid
Overview
Description
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid is a chemical compound with the molecular formula C8H14O4 It is characterized by the presence of a dioxane ring and an acetic acid moiety
Preparation Methods
Cyclization Reactions: Formation of the dioxane ring through cyclization of appropriate diols or epoxides.
Acylation Reactions: Introduction of the acetic acid group via acylation of the dioxane intermediate.
Industrial production methods would likely involve optimization of these synthetic routes to achieve high yields and purity.
Chemical Reactions Analysis
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the acetic acid moiety to alcohols or other reduced forms.
Substitution: The compound can undergo substitution reactions, particularly at the acetic acid group, to form esters, amides, or other derivatives.
Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and acylating agents like acetic anhydride. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Potential use in studying biochemical pathways involving dioxane derivatives.
Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors involved in metabolic pathways. The dioxane ring and acetic acid moiety could play roles in binding to molecular targets and modulating their activity.
Comparison with Similar Compounds
Similar compounds to rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid include other dioxane derivatives and acetic acid analogs. These compounds share structural similarities but may differ in their chemical reactivity and biological activity. Examples of similar compounds include:
2,5-Dimethyl-1,4-dioxane: A dioxane derivative with different substituents.
2-(2,5-Dimethyl-1,4-dioxan-2-yl)acetic acid: A closely related compound with a similar structure but different stereochemistry.
This compound is unique due to its specific stereochemistry and combination of functional groups, which may confer distinct properties and applications.
Properties
CAS No. |
2639371-31-4 |
|---|---|
Molecular Formula |
C7H12O4 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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